5-(furan-2-yl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H14N2O4S2/c21-17(13-9-15(24-20-13)14-3-1-6-23-14)19-11-18(22,12-5-8-25-10-12)16-4-2-7-26-16/h1-10,22H,11H2,(H,19,21)
• InChI Key: UKXCNBKYIAWRBV-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NCC(C3=CSC=C3)(C4=CC=CS4)O
• Molecular Formula: C18H14N2O4S2
• Molecular Weight: 386.4 g/mol
• CAS No.: 2034400-27-4

Description

5-(furan-2-yl)-N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H14N2O4S2 and its molecular weight is 386.44. The purity is usually 95%.
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Scientific Research Applications

Bioactive Heterocyclic Substituents in Medicinal Chemistry

Heterocyclic compounds, particularly those containing furan and thiophene rings, are integral to drug design, serving as structural units in bioactive molecules. Such compounds are involved in structure-activity relationship studies aimed at optimizing actions like antiviral, antitumor, antimycobacterial, and antiparkinsonian activities. The structural modifications in these compounds are crucial for achieving favorable activity and selectivity (Ostrowski, 2022).

Conversion of Biomass to Furan Derivatives

5-Hydroxymethylfurfural (HMF), a derivative from plant biomass, stands as a versatile platform chemical. It holds promise for substituting non-renewable hydrocarbon sources in the chemical industry. The derivatives of HMF, such as furan compounds, have applications in various domains, including the production of polymers, fuels, and pharmaceuticals. This highlights the potential of furan derivatives as significant carbon and hydrogen sources for future chemistry (Chernyshev et al., 2017).